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Introduction: Understanding 5-Fluoro-4-methoxy-2-
nitroaniline
5-Fluoro-4-methoxy-2-nitroaniline is an aromatic organic compound characterized by the

presence of fluoro, methoxy, amino, and nitro functional groups attached to a benzene ring.[1]

Its molecular formula is C7H7FN2O3, and it has a molecular weight of 186.14 g/mol .[1][2] This

compound typically appears as a light yellow to brown crystalline powder.[3] While sparingly

soluble in water, it demonstrates good solubility in various organic solvents, including ethanol

and acetone.[1] The presence of both electron-donating (amino, methoxy) and electron-

withdrawing (fluoro, nitro) groups makes it a versatile intermediate in organic synthesis.[1]

Specifically, related isomers are key starting materials in the synthesis of targeted cancer

therapies, such as Osimertinib, an epidermal growth factor receptor (EGFR) inhibitor.[4]

Given its utility in medicinal chemistry and drug development, a thorough understanding of its

proper handling and storage is paramount to ensure laboratory safety and maintain the integrity

of the compound for experimental use.[1][5] This guide provides a detailed overview of the

essential procedures for safely managing 5-Fluoro-4-methoxy-2-nitroaniline in a research

environment.
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Chemical and Physical Properties
A clear understanding of the physicochemical properties of a compound is foundational to its

safe handling and effective application.

Property Value Source

Molecular Formula C7H7FN2O3 [1][2]

Molecular Weight 186.14 g/mol [1][2]

Appearance
Light yellow to brown

crystalline powder
[3]

Melting Point 130 °C [3]

Boiling Point 354.8 ± 37.0 °C (Predicted) [3]

Density 1.412 ± 0.06 g/cm3 (Predicted) [3][6]

Solubility

Sparingly soluble in water

(0.52 g/L at 25 °C, Calculated).

Soluble in organic solvents like

ethanol and acetone.

[1][6][7]

Storage Temperature
2–8 °C, under inert gas

(Nitrogen or Argon)
[3]

Hazard Identification and Safety Precautions
5-Fluoro-4-methoxy-2-nitroaniline is classified as a hazardous substance. Adherence to the

following safety protocols is mandatory to mitigate risks.

GHS Hazard Statements:

H302: Harmful if swallowed.[2][7]

H315: Causes skin irritation.[2][7]

H319: Causes serious eye irritation.[2][7]
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H335: May cause respiratory irritation.[2][7]

H341: Suspected of causing genetic defects.[8]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against accidental exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[6][7]

Skin Protection: An impervious lab coat, worn fully buttoned, is required. Handle the

compound with chemically resistant gloves (e.g., nitrile) that have been inspected for

integrity before use.[6][7] Contaminated gloves should be disposed of immediately, followed

by thorough hand washing.

Respiratory Protection: All handling of the solid compound or its solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[6] If

exposure limits are exceeded, a full-face respirator may be necessary.[6][7]

Safe Handling and Storage Protocols
The following protocols are designed to ensure the safe handling and storage of 5-Fluoro-4-
methoxy-2-nitroaniline, preserving its quality while protecting laboratory personnel.

Protocol 1: Receiving and Storing the Compound
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Inert Atmosphere Storage: Store the container in a cool, dry, and well-ventilated area, away

from heat, ignition sources, and incompatible materials such as strong oxidizing agents and

acids.[1][9] The recommended storage temperature is between 2-8°C under an inert

atmosphere of nitrogen or argon.[3]

Labeling: Ensure the container is clearly labeled with the compound name, CAS number

(1075705-01-9), and appropriate hazard pictograms.

Access Control: Store in a locked cabinet or a designated area with restricted access.[6][7]
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Protocol 2: Weighing and Preparing Solutions
Causality: The primary risks during this procedure are the generation of airborne particles

(inhalation hazard) and contamination of surfaces. Therefore, all steps are performed within a

primary engineering control (fume hood).

Preparation: Before handling the compound, ensure the chemical fume hood is functioning

correctly and the work area is decontaminated. Assemble all necessary equipment (spatula,

weighing paper/boat, glassware, solvent).

Weighing:

Tare the balance with the weighing vessel inside the fume hood.

Carefully transfer the desired amount of 5-Fluoro-4-methoxy-2-nitroaniline from the

stock container to the weighing vessel using a clean spatula. Avoid creating dust.

Promptly and securely close the stock container.

Dissolution:

Place the weighing vessel containing the compound into the desired flask or beaker.

Add the chosen solvent to the vessel, rinsing the weighing paper/boat to ensure a

quantitative transfer.

If necessary, use a magnetic stirrer to aid dissolution. Gentle heating may be applied if the

compound's stability in the chosen solvent at elevated temperatures is known.
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Preparation

Handling in Fume Hood

Cleanup and Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Weigh Compound

Enter Fume Hood

3. Prepare Solution

4. Add to Reaction

5. Decontaminate Glassware & Surfaces

Post-Experiment

6. Dispose of Waste Properly

7. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for handling 5-Fluoro-4-methoxy-2-nitroaniline.
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Emergency Procedures
A rapid and informed response to an emergency situation is critical.

Protocol 3: Spill Response
Evacuation and Notification: Evacuate non-essential personnel from the immediate area.

Notify the laboratory supervisor and EH&S department.

Control and Containment: If safe to do so, prevent further spillage. For a solid spill, avoid

creating dust.

Cleanup:

Wear appropriate PPE, including respiratory protection.

Gently cover the spill with an absorbent material (e.g., vermiculite or sand).

Carefully sweep the material into a labeled, sealable container for hazardous waste

disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with institutional and local regulations.[6][7]

Protocol 4: First Aid Measures
Inhalation: Move the individual to fresh air.[6][7] If breathing is difficult, administer oxygen.

Seek immediate medical attention.[6][7]

Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area with

plenty of soap and water for at least 15 minutes.[6] Seek medical attention if irritation

persists.[7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[6][7] Never give anything

by mouth to an unconscious person.[6] Seek immediate medical attention.[7]
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Caption: Decision tree for first aid response to exposure.
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Waste Disposal
All waste containing 5-Fluoro-4-methoxy-2-nitroaniline, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.[7] Containers should be sealed, clearly labeled, and stored in a designated satellite

accumulation area before being collected by trained hazardous waste personnel.

Conclusion
5-Fluoro-4-methoxy-2-nitroaniline is a valuable research chemical with significant potential in

drug discovery. Its hazardous nature necessitates a disciplined and informed approach to its

handling and storage. By adhering to the protocols outlined in this guide, researchers can

mitigate the risks of exposure, ensure a safe laboratory environment, and maintain the integrity

of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxy-2-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360405#handling-and-storage-procedures-for-5-
fluoro-4-methoxy-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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